Cas no 2195875-42-2 (1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one)
1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one
- 1-(3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-methoxyphenyl)ethanone
- 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one
-
- Inchi: 1S/C19H23NO2/c1-22-18-8-2-13(3-9-18)10-19(21)20-16-6-7-17(20)12-15(11-16)14-4-5-14/h2-3,8-9,16-17H,4-7,10-12H2,1H3
- InChI Key: NTWRYZCJNVKHAQ-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(=CC=1)OC)N1C2C/C(=C3/CC/3)/CC1CC2
Computed Properties
- Exact Mass: 297.172878976 g/mol
- Monoisotopic Mass: 297.172878976 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5
- Molecular Weight: 297.4
1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6560-8539-2μmol |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-5μmol |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-10μmol |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-20μmol |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-1mg |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-2mg |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-3mg |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-4mg |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-5mg |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6560-8539-10mg |
1-{3-cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one |
2195875-42-2 | 10mg |
$79.0 | 2023-09-08 |
1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one
Professional Introduction to Compound with CAS No. 2195875-42-2 and Product Name: 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one
The compound in question, identified by the CAS number 2195875-42-2, is a structurally intricate molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. The product name, 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one, provides a detailed description of its molecular architecture, which includes a bicyclic system with an azabicyclo[3.2.1]octane core and substituents that modulate its chemical and pharmacological properties.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery, particularly those featuring nitrogen-containing rings that can interact with biological targets in novel ways. The bicyclo[3.2.1]octane moiety present in this compound is a privileged scaffold that has been explored for its potential to exhibit a range of biological activities, including analgesic, anti-inflammatory, and central nervous system (CNS) effects. The incorporation of a 3-cyclopropylidene group further enhances the molecule's complexity and may contribute to its binding affinity and selectivity towards specific biological receptors.
The presence of an azabicyclo[3.2.1]octane core is particularly noteworthy, as this structural motif has been associated with molecules that exhibit significant pharmacological activity. The nitrogen atom within the azabicyclo[3.2.1]octane ring can serve as a hydrogen bond acceptor, which is a critical interaction for many drug candidates interacting with biological targets such as enzymes and receptors. This feature makes the compound a promising candidate for further investigation in the development of novel therapeutic agents.
Additionally, the 4-methoxyphenyl substituent appended to the ethanone backbone introduces a hydrophobic region that can enhance membrane permeability and improve oral bioavailability, which are crucial factors for drug candidates intended for clinical use. The methoxy group also serves as a metabolic handle, potentially influencing the compound's pharmacokinetic profile and stability in vivo.
Current research in the field of medicinal chemistry has demonstrated that molecules featuring complex cyclic structures often exhibit unique pharmacological properties that cannot be replicated by simpler linear or aromatic compounds. The 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one structure exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework.
In vitro studies have begun to explore the potential biological activities of this compound, with initial findings suggesting that it may possess properties relevant to the treatment of neurological disorders. The bicyclic system's ability to interact with CNS receptors has been particularly intriguing, prompting further investigation into its potential as a lead compound for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.
The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular frameworks with high precision. The synthetic route likely involves multi-step reactions that require careful optimization to ensure high yield and purity, highlighting the challenges and rewards of working with such intricate structures.
As our understanding of biological targets continues to evolve, compounds like 1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one will play an increasingly important role in drug discovery efforts aimed at developing next-generation therapeutics. The combination of structural complexity and functional diversity makes this molecule a valuable asset for medicinal chemists seeking to develop innovative treatments for a wide range of diseases.
The future prospects for this compound are promising, with ongoing research focused on elucidating its mechanism of action and optimizing its pharmacological properties through structure-based design principles. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications, ultimately bringing new therapeutic options to patients in need.
2195875-42-2 (1-{3-Cyclopropylidene-8-azabicyclo[3.2.1]octan-8-yl}-2-(4-methoxyphenyl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)